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Compound of Interest

Compound Name: 4-Methoxy-1-naphthaldehyde

Cat. No.: B103360 Get Quote

Technical Guide: 4-Methoxy-1-naphthaldehyde
For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methoxy-1-naphthaldehyde is an aromatic aldehyde derivative of naphthalene. It is

recognized primarily as a chemical intermediate in organic synthesis and as a specialized

laboratory tool for enzymatic assays. This document provides a comprehensive overview of its

chemical properties, synthesis, and established applications, collating available data for

researchers in chemistry and the life sciences.

Core Molecular Data and Physicochemical
Properties
4-Methoxy-1-naphthaldehyde has the chemical formula C₁₂H₁₀O₂ and a molecular weight of

186.21 g/mol . It is a solid at room temperature with a melting point of 35-36 °C and a boiling

point of 212 °C at 40 mmHg.

The table below summarizes key quantitative data for 4-Methoxy-1-naphthaldehyde.
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Property Value

Molecular Formula C₁₂H₁₀O₂

Molecular Weight 186.21 g/mol

CAS Number 15971-29-6

Melting Point 35-36 °C

Boiling Point 212 °C / 40 mmHg

Appearance Solid

IUPAC Name 4-methoxynaphthalene-1-carbaldehyde

Synthesis and Experimental Protocols
The most commonly cited method for the synthesis of 4-Methoxy-1-naphthaldehyde is the

methylation of its precursor, 4-hydroxy-1-naphthaldehyde.

Experimental Protocol: Methylation of 4-hydroxy-1-
naphthaldehyde
This procedure involves a Williamson ether synthesis mechanism.

Materials:

4-hydroxy-1-naphthaldehyde

Iodomethane (CH₃I)

Potassium carbonate (K₂CO₃) or Sodium Hydroxide (NaOH)

Acetone or Tetrahydrofuran (THF)

Cyclohexane

Ethyl acetate
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Procedure:

A mixture of 4-hydroxy-1-naphthaldehyde (1 equivalent), potassium carbonate (1.5

equivalents), and iodomethane (1.5 equivalents) is prepared in acetone (approximately 12

mL per mmol of the starting aldehyde).

The reaction mixture is stirred under reflux conditions for a period of 4 to 24 hours.

The progress of the reaction is monitored by thin-layer chromatography (TLC) until the

starting material is fully consumed.

Upon completion, the solvent is removed by evaporation under reduced pressure.

The resulting residue is purified by silica gel column chromatography. A typical eluent system

for purification is a mixture of cyclohexane and ethyl acetate, with ratios ranging from 90:10

to 70:30.
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substrate enzyme product property process 4-Methoxy-1-naphthaldehyde

Alcohol
Dehydrogenase (ADH)

Substrate

Weakly Fluorescent

4-Methoxy-1-naphthalenemethanol

Enzymatic Reduction
(with NADH)

Highly Fluorescent

Measure Fluorescence
Increase Over Time

Detected Signal
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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